Cas no 1784534-03-7 (3-(4-methoxy-2-methylphenoxy)pyrrolidine)

• Product Name: 3-(4-methoxy-2-methylphenoxy)pyrrolidine
• CAS No: 1784534-03-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5799675
• PubChem ID: 84675322
• Update Time: 2025-05-25

3-(4-methoxy-2-methylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-2-methylphenoxy)pyrrolidine
• EN300-1765218
• 1784534-03-7

• Inchi： 1S/C12H17NO2/c1-9-7-10(14-2)3-4-12(9)15-11-5-6-13-8-11/h3-4,7,11,13H,5-6,8H2,1-2H3
• InChI Key： WZCKADJMUCSTHD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)OC)C1CNCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-methoxy-2-methylphenoxy)pyrrolidine

Comprehensive Overview of 3-(4-Methoxy-2-Methylphenoxy)Pyrrolidine (CAS No. 1784534-03-7): Properties, Applications, and Industry Insights

3-(4-Methoxy-2-methylphenoxy)pyrrolidine (CAS No. 1784534-03-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolidine derivative combines a methoxy-substituted aromatic ring with a heterocyclic amine, making it a versatile intermediate for drug discovery and material science. The compound's molecular formula, C₁₂H₁₇NO₂, and weight of 207.27 g/mol position it as a promising candidate for small-molecule therapeutics development.

Recent studies highlight the growing demand for functionalized pyrrolidines like 1784534-03-7 in central nervous system (CNS) drug development. The compound's lipophilic nature and hydrogen-bond acceptor capacity align with current trends in blood-brain barrier penetration optimization—a hot topic in neurodegenerative disease research. Pharmaceutical companies are actively exploring similar structures for Parkinson's disease and Alzheimer's disease applications, as evidenced by increased patent filings containing phenoxy-pyrrolidine motifs.

The synthesis of 3-(4-methoxy-2-methylphenoxy)pyrrolidine typically involves nucleophilic aromatic substitution reactions between 4-methoxy-2-methylphenol and pyrrolidine derivatives. Advanced purification techniques such as preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's structural integrity, with the methoxy proton appearing at 3.7-3.9 ppm in ¹H NMR spectra.

In agrochemical applications, this compound shows potential as a plant growth regulator precursor. The methoxy group enhances solubility in non-polar formulations, while the pyrrolidine nitrogen provides sites for further derivatization. Researchers are investigating its role in sustainable crop protection systems, particularly in combination with biodegradable adjuvants—a trending topic in green chemistry discussions.

From a commercial perspective, CAS 1784534-03-7 remains a low-volume specialty chemical with pricing reflecting its custom synthesis requirements. Current market analysis suggests growing interest from contract research organizations (CROs) and academic laboratories focusing on fragment-based drug design. The compound's structure-activity relationship (SAR) potential makes it valuable for medicinal chemistry libraries.

Storage and handling recommendations for 3-(4-methoxy-2-methylphenoxy)pyrrolidine include protection from moisture and oxidation under inert atmosphere conditions. Thermal stability studies indicate decomposition above 200°C, requiring standard laboratory safety protocols during manipulation. The compound's environmental fate data suggests moderate biodegradability, aligning with EPA green chemistry principles.

Future research directions may explore the compound's utility in catalysis as a ligand precursor or its incorporation into polymeric materials for controlled release systems. The electron-donating methoxy group could facilitate photo-induced reactions, potentially valuable for photopharmacology applications—an emerging field combining light-responsive chemistry with drug development.